Cas no 890098-16-5 (3-Chloro-3'-iodobenzophenone)

• Product Name: 3-Chloro-3'-iodobenzophenone
• CAS No: 890098-16-5
• MF: C₁₃H₈ClIO
• MW: 342.559494972229
• CID: 993521
• PubChem ID: 24722809
• Update Time: 2025-04-20

3-Chloro-3'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-(3-iodophenyl)methanone
• 3-CHLORO-3'-IODOBENZOPHENONE
• 890098-16-5
• MFCD02260369
• DTXSID90641502
• AKOS016018297
• (3-Chlorophenyl)(3-iodophenyl)methanone
• 3-Chloro-3'-iodobenzophenone

• MDL： MFCD02260369
• Inchi： 1S/C13H8ClIO/c14-11-5-1-3-9(7-11)13(16)10-4-2-6-12(15)8-10/h1-8H
• InChI Key： WQXXLXCQGLENBQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(C1C=CC=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 341.93100
• Monoisotopic Mass: 341.93084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.699
• Boiling Point: 420.7°C at 760 mmHg
• Flash Point: 208.3°C
• Refractive Index: 1.653
• PSA: 17.07000
• LogP: 4.17560